![molecular formula C17H20N6OS B2424031 2-(4-((1H-benzo[d]imidazol-2-yl)methyl)piperazin-1-yl)-N-(thiazol-2-yl)acetamide CAS No. 1171057-63-8](/img/structure/B2424031.png)
2-(4-((1H-benzo[d]imidazol-2-yl)methyl)piperazin-1-yl)-N-(thiazol-2-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(4-((1H-benzo[d]imidazol-2-yl)methyl)piperazin-1-yl)-N-(thiazol-2-yl)acetamide, also known as BIX-01294, is a small molecule inhibitor that has been widely used in scientific research for its ability to inhibit the activity of histone methyltransferase G9a. G9a is an enzyme that plays a crucial role in the epigenetic regulation of gene expression, and the inhibition of its activity by BIX-01294 has been shown to have a variety of biochemical and physiological effects.
Scientific Research Applications
ACAT-1 Inhibition for Disease Treatment
The compound identified as K-604, a derivative closely related to the requested chemical structure, has been found to be an aqueous-soluble potent inhibitor of human acyl-coenzyme A:cholesterol O-acyltransferase (ACAT)-1, exhibiting significant selectivity over ACAT-2. This selectivity and enhanced oral absorption suggest its potential utility in treating diseases related to ACAT-1 overexpression, such as atherosclerosis or certain types of cancer (Shibuya et al., 2018).
Anticancer Activity
Compounds featuring the benzimidazole moiety linked to piperazine have demonstrated significant anticancer activity against various human cancer cell lines, including cervical and breast carcinoma cells. These findings are supported by both experimental results and molecular docking studies, indicating their potential as novel therapeutic agents for cancer treatment (Boddu et al., 2018).
Insecticidal Assessment
Research on heterocycles incorporating a thiadiazole moiety, including compounds similar to the requested structure, has shown insecticidal properties against the cotton leafworm, Spodoptera littoralis. These compounds represent a new class of insecticides with potential agricultural applications (Fadda et al., 2017).
Anthelmintic Evaluation
Novel synthesized compounds combining the benzimidazole ring with a triazole moiety have exhibited good anthelmintic activity, suggesting their use as potential anthelmintic agents for controlling parasitic worm infections (Kumar & Sahoo, 2014).
Anticholinesterase and Anti-inflammatory Properties
Several studies have focused on the synthesis and evaluation of compounds with the benzimidazole and piperazine structure for their anticholinesterase and anti-inflammatory properties. These compounds have shown promising results in inhibiting acetylcholinesterase, which could be beneficial in treating conditions like Alzheimer's disease, and demonstrating anti-inflammatory effects, potentially offering new therapeutic options for inflammatory diseases (Mohsen et al., 2014).
Mechanism of Action
Target of Action
Compounds with similar structures, such as imidazoles, are known to be key components in functional molecules used in a variety of applications, including pharmaceuticals and agrochemicals .
Mode of Action
It’s worth noting that imidazole derivatives have been highlighted for their diverse range of applications, suggesting a broad spectrum of interactions with biological targets .
Biochemical Pathways
Compounds with similar structures have been associated with a variety of applications, indicating that they may interact with multiple biochemical pathways .
Result of Action
Given the structural similarity to imidazoles, it can be inferred that the compound may have a wide range of effects, depending on the specific targets and pathways it interacts with .
Properties
IUPAC Name |
2-[4-(1H-benzimidazol-2-ylmethyl)piperazin-1-yl]-N-(1,3-thiazol-2-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N6OS/c24-16(21-17-18-5-10-25-17)12-23-8-6-22(7-9-23)11-15-19-13-3-1-2-4-14(13)20-15/h1-5,10H,6-9,11-12H2,(H,19,20)(H,18,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QSOWYEYZRGYKNC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC2=NC3=CC=CC=C3N2)CC(=O)NC4=NC=CS4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N6OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
356.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.